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Compound of Interest

Compound Name: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: B1205214

Get Quote

This guide provides an in-depth technical analysis of the spectral data for 1,3-
diacetoxypropane (CAS RN: 628-66-0), a widely used diester in organic synthesis.[1]

Intended for researchers, scientists, and professionals in drug development, this document

offers a comprehensive examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data, underpinned by field-proven insights and methodologies.

Introduction
1,3-Diacetoxypropane, also known as trimethylene diacetate, is the diacetate ester of

propane-1,3-diol.[2][3] Its chemical formula is C₇H₁₂O₄, with a molecular weight of 160.17 g/mol

.[1][4][5] The unambiguous characterization of this molecule is paramount for its application as

a solvent, a monomer in polymer synthesis, and as an intermediate in the production of

pharmaceuticals and agrochemicals. Spectroscopic techniques are the cornerstone of this

characterization, providing a detailed fingerprint of the molecule's structure and purity. This

guide will delve into the theoretical and practical aspects of acquiring and interpreting the NMR,

IR, and mass spectra of 1,3-diacetoxypropane.
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A foundational understanding of the molecular structure is crucial for interpreting its spectral

data. 1,3-Diacetoxypropane possesses a plane of symmetry through the central carbon (C2)

of the propane backbone. This symmetry dictates that the two acetate groups and the two

terminal methylene groups (C1 and C3) are chemically equivalent. This equivalence will be

directly reflected in the simplicity of its NMR spectra.

Caption: Ball-and-stick model of 1,3-diacetoxypropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules.

¹H NMR Spectroscopy
Theoretical Analysis: The ¹H NMR spectrum of 1,3-diacetoxypropane is predicted to be simple

due to the molecule's symmetry. We expect to see three distinct signals:

A singlet for the six equivalent methyl protons (CH₃) of the two acetate groups.

A triplet for the four equivalent methylene protons (CH₂) adjacent to the ester oxygens (C1

and C3).

A pentet (or quintet) for the two methylene protons at the central position (C2) of the propane

chain.

Experimental Protocol: ¹H NMR A standard protocol for acquiring a high-resolution ¹H NMR

spectrum of a liquid sample like 1,3-diacetoxypropane is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of 1,3-diacetoxypropane in 0.6-0.7

mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. The use of a

deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's

resonances.[6]

Instrument Setup: Utilize a 300-500 MHz NMR spectrometer.

Acquisition Parameters:
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Pulse Sequence: A standard single-pulse sequence is sufficient.

Number of Scans: 8-16 scans are typically adequate for a sample of this concentration.

Relaxation Delay: A delay of 1-2 seconds between scans is recommended.

Acquisition Time: An acquisition time of 2-4 seconds will provide good resolution.

Processing: Fourier transform the acquired free induction decay (FID) and phase correct the

resulting spectrum. Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26

ppm).

Data Summary and Interpretation

Predicted Chemical

Shift (δ) / ppm
Multiplicity Integration Assignment

~2.05 Singlet 6H 2 x -OCOCH₃

~4.15 Triplet 4H 2 x -OCH₂-

~1.95 Pentet 2H -CH₂-CH₂-CH₂-

The chemical shifts are predicted based on standard values for similar functional groups.

The singlet at approximately 2.05 ppm corresponds to the six protons of the two equivalent

methyl groups of the acetate moieties. The downfield triplet at around 4.15 ppm is assigned to

the four protons of the two methylene groups directly attached to the electron-withdrawing ester

oxygen atoms. The upfield pentet at about 1.95 ppm arises from the two protons of the central

methylene group, which is coupled to the four adjacent methylene protons, resulting in a pentet

according to the n+1 rule (4+1=5).

¹³C NMR Spectroscopy
Theoretical Analysis: Due to the molecule's symmetry, the ¹³C NMR spectrum is also expected

to be simple, showing only four distinct signals:

A signal for the two equivalent carbonyl carbons (C=O) of the acetate groups.
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A signal for the two equivalent methyl carbons (-CH₃) of the acetate groups.

A signal for the two equivalent terminal methylene carbons (-CH₂-O) of the propane chain.

A signal for the central methylene carbon (-CH₂-) of the propane chain.

Experimental Protocol: ¹³C NMR The protocol for ¹³C NMR is similar to that for ¹H NMR, with

some key differences in acquisition parameters:

Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.6-0.7 mL of

deuterated solvent) is often beneficial due to the lower natural abundance of the ¹³C isotope.

[5]

Instrument Setup: A 75-125 MHz NMR spectrometer (corresponding to a 300-500 MHz ¹H

frequency) is typically used.

Acquisition Parameters:

Pulse Sequence: A standard single-pulse sequence with proton decoupling is used to

simplify the spectrum to single lines for each carbon.

Number of Scans: A larger number of scans (e.g., 128-1024) is required to achieve a good

signal-to-noise ratio.

Relaxation Delay: A relaxation delay of 2-5 seconds is appropriate.

Processing: Similar to ¹H NMR, the FID is Fourier transformed, and the spectrum is

referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Data Summary and Interpretation
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Chemical Shift (δ) / ppm Assignment

~170.8 C=O

~61.5 -OCH₂-

~25.5 -CH₂-CH₂-CH₂-

~21.0 -OCOCH₃

Data obtained from SpectraBase.[7]

The downfield signal at approximately 170.8 ppm is characteristic of a carbonyl carbon in an

ester.[8] The signal at around 61.5 ppm corresponds to the two equivalent methylene carbons

directly bonded to the ester oxygens. The signal at approximately 25.5 ppm is assigned to the

central methylene carbon of the propane backbone. The most upfield signal at about 21.0 ppm

is attributed to the two equivalent methyl carbons of the acetate groups.[9]

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule.

Theoretical Analysis: The IR spectrum of 1,3-diacetoxypropane is expected to be dominated

by the characteristic absorptions of the ester functional group. Key expected absorptions

include:

A strong C=O stretching vibration.

C-O stretching vibrations.

C-H stretching and bending vibrations.

Experimental Protocol: FTIR of a Liquid Sample For a neat liquid like 1,3-diacetoxypropane,

the following attenuated total reflectance (ATR) or transmission protocols can be used:

ATR-FTIR:

Ensure the ATR crystal is clean.
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Place a single drop of 1,3-diacetoxypropane onto the crystal.

Acquire the spectrum. This method requires minimal sample preparation.[10][11]

Transmission (Salt Plates):

Place a drop of the liquid sample onto a polished salt plate (e.g., NaCl or KBr).

Place a second salt plate on top to create a thin liquid film.

Mount the plates in the spectrometer and acquire the spectrum.[10][12]

Data Summary and Interpretation

**Frequency (cm⁻¹) ** Intensity Assignment

~2970 Medium C-H stretch (alkane)

~1740 Strong, Sharp C=O stretch (ester)

~1370 Medium C-H bend (methyl)

~1240 Strong C-O stretch (ester)

~1045 Strong C-O stretch (ester)

Data obtained from the NIST Chemistry WebBook.

The most prominent feature in the IR spectrum is the strong, sharp absorption at approximately

1740 cm⁻¹, which is characteristic of the carbonyl (C=O) stretch in a saturated ester. The

strong bands at around 1240 cm⁻¹ and 1045 cm⁻¹ are assigned to the C-O stretching

vibrations of the ester group. The absorptions in the 2970 cm⁻¹ region are due to the C-H

stretching vibrations of the alkane backbone and methyl groups. The band around 1370 cm⁻¹ is

indicative of a C-H bending vibration of the methyl groups.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.
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Theoretical Analysis: In electron ionization (EI) mass spectrometry, 1,3-diacetoxypropane is

expected to undergo fragmentation.[6][13][14][15][16] The molecular ion peak (M⁺) at m/z 160

may be observed, though it might be weak. Common fragmentation pathways for esters include

alpha-cleavage and McLafferty rearrangement, although the latter is not possible for 1,3-
diacetoxypropane due to the lack of a gamma-hydrogen. Key expected fragments include:

Loss of an acetoxy group (-OCOCH₃) to give a fragment at m/z 101.

Loss of an acetic acid molecule (-CH₃COOH) to give a fragment at m/z 100.

An acylium ion ([CH₃CO]⁺) at m/z 43, which is often the base peak for acetates.

Experimental Protocol: GC-MS Gas chromatography-mass spectrometry is a suitable

technique for the analysis of volatile compounds like 1,3-diacetoxypropane.

Sample Preparation: Prepare a dilute solution of 1,3-diacetoxypropane in a volatile organic

solvent (e.g., dichloromethane or ethyl acetate).

GC Conditions:

Column: A nonpolar or moderately polar capillary column (e.g., DB-5 or DB-WAX).

Injection: Split/splitless injection.

Temperature Program: A temperature ramp from a low initial temperature (e.g., 50 °C) to a

higher final temperature (e.g., 250 °C) to ensure good separation.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan a mass range of m/z 30-200.

Data Summary and Interpretation
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m/z Relative Intensity Proposed Fragment

101 Moderate [M - OCOCH₃]⁺

100 Moderate [M - CH₃COOH]⁺

73 Moderate [CH₂OCOCH₃]⁺

43 High (Base Peak) [CH₃CO]⁺

Data obtained from the NIST Chemistry WebBook.

The mass spectrum typically shows a prominent base peak at m/z 43, corresponding to the

stable acylium ion [CH₃CO]⁺. The fragment at m/z 101 results from the loss of an acetoxy

radical. The peak at m/z 100 is due to the loss of a neutral acetic acid molecule. The fragment

at m/z 73 corresponds to the [CH₂OCOCH₃]⁺ ion. The molecular ion peak at m/z 160 may be

weak or absent.

Caption: Proposed fragmentation pathway for 1,3-diacetoxypropane in EI-MS.

Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a robust and

unequivocal structural confirmation of 1,3-diacetoxypropane. The symmetry of the molecule is

clearly reflected in the simplicity of its ¹H and ¹³C NMR spectra. The characteristic ester

functional group is readily identified by the strong carbonyl absorption in the IR spectrum. Mass

spectrometry confirms the molecular weight and provides a predictable fragmentation pattern

dominated by the formation of the acylium ion. This comprehensive spectral dataset serves as

a reliable reference for the quality control and characterization of 1,3-diacetoxypropane in

various scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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